{[1-(difluoromethyl)-1H-pyrazol-5-yl]methyl}[(furan-2-yl)methyl]amine

• Molecular Formula: C10H11F2N3O
• Molecular Weight: 227.21 g/mol
• IUPAC Name: 1-[2-(difluoromethyl)pyrazol-3-yl]-N-(furan-2-ylmethyl)methanamine
• InChI: InChI=1S/C10H11F2N3O/c11-10(12)15-8(3-4-14-15)6-13-7-9-2-1-5-16-9/h1-5,10,13H,6-7H2
• InChI Key: RVCZFEDMPUCEPV-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)CNCC2=CC=NN2C(F)F

Description

The compound {[1-(difluoromethyl)-1H-pyrazol-5-yl]methyl}[(furan-2-yl)methyl]amine features a pyrazole core substituted with a difluoromethyl group at the 1-position and an amine-linked furan-2-ylmethyl group at the 5-position.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of {[1-(difluoromethyl)-1H-pyrazol-5-yl]methyl}[(furan-2-yl)methyl]amine typically involves multi-step organic reactions. One common route starts with the preparation of the pyrazole ring, followed by the introduction of the difluoromethyl group. The furan ring is then attached through a series of coupling reactions. Specific reaction conditions, such as temperature, solvents, and catalysts, are optimized to achieve high yields and purity.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using continuous flow reactors to ensure consistent quality and efficiency. The use of automated systems for reagent addition and reaction monitoring can further enhance the scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

{[1-(difluoromethyl)-1H-pyrazol-5-yl]methyl}[(furan-2-yl)methyl]amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can yield different amine derivatives.

Substitution: The compound can participate in nucleophilic substitution reactions, where functional groups are replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Reagents like alkyl halides or acyl chlorides can be used under basic or acidic conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while reduction can produce various amine derivatives.

Scientific Research Applications

{[1-(difluoromethyl)-1H-pyrazol-5-yl]methyl}[(furan-2-yl)methyl]amine has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a bioactive compound with antimicrobial or anticancer properties.

Medicine: Explored for its potential use in drug development, particularly in targeting specific enzymes or receptors.

Industry: Utilized in the development of new materials with unique properties, such as polymers or coatings.

Mechanism of Action

The mechanism of action of {[1-(difluoromethyl)-1H-pyrazol-5-yl]methyl}[(furan-2-yl)methyl]amine involves its interaction with specific molecular targets. The difluoromethyl group and the pyrazole ring can interact with enzymes or receptors, potentially inhibiting their activity. This interaction can lead to various biological effects, such as antimicrobial or anticancer activity.

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

The following table compares key structural features of the target compound with related pyrazole-amine derivatives:

Compound Name	Pyrazole Substituents	Amine Substituent	Molecular Weight (g/mol)	Key Features
{[1-(Difluoromethyl)-1H-pyrazol-5-yl]methyl}[(furan-2-yl)methyl]amine (Target)	1-(Difluoromethyl), 5-(CH₂-NH-CH₂)	Furan-2-ylmethyl	~253.72*	Fluorinated pyrazole, electron-rich furan
{[1-(Difluoromethyl)-1H-pyrazol-5-yl]methyl}pentylamine	1-(Difluoromethyl), 5-(CH₂-NH-)	Pentyl	253.72	Aliphatic chain for lipophilicity
4-[({[1-(Difluoromethyl)-1H-pyrazol-5-yl]methyl}amino)methyl]-N,N-dimethylaniline	1-(Difluoromethyl), 5-(CH₂-NH-CH₂)	N,N-Dimethylaniline	~321.36*	Aromatic amine for π-π interactions
3-Phenyl-1H-pyrazol-5-amine	3-Phenyl	-NH₂ at 5-position	~159.17	Simple phenyl substitution
(1,5-Dimethyl-1H-pyrazol-3-yl)methylamine hydrochloride	1,5-Dimethyl	Methyl	~173.67	Methyl groups for steric hindrance
5-(Difluoromethyl)-1-(2-methylphenyl)-1H-pyrazol-4-amine hydrochloride	5-(Difluoromethyl), 4-NH₂	1-(2-Methylphenyl)	~284.73	Difluoromethyl at 5-position

*Calculated based on molecular formula.

Key Observations:

Fluorination: The target compound and analogs incorporate difluoromethyl groups, enhancing metabolic stability and lipophilicity compared to non-fluorinated analogs (e.g., 3-phenyl-1H-pyrazol-5-amine ).

Positional Effects : The placement of substituents on the pyrazole ring (e.g., 1- vs. 5-position) significantly alters steric and electronic profiles. For example, 5-(difluoromethyl) substitution in contrasts with the target compound’s 1-difluoromethyl group.

Patent and Commercial Relevance

European patents (e.g., EP 1 926 722 B1 ) highlight pyrazole-amine derivatives in drug discovery, particularly for oncology and inflammation.

Biological Activity

The compound {[1-(difluoromethyl)-1H-pyrazol-5-yl]methyl}[(furan-2-yl)methyl]amine, with the CAS number 1855949-33-5, is a difluoromethylated pyrazole derivative that has garnered attention in medicinal chemistry due to its potential biological activities. This article aims to explore the biological activity of this compound, highlighting its mechanisms of action, potential therapeutic applications, and relevant case studies.

• Molecular Formula: C13H19F2N5
• Molecular Weight: 283.32 g/mol
• IUPAC Name: {[1-(difluoromethyl)-1H-pyrazol-5-yl]methyl}[(furan-2-yl)methyl]amine

The biological activity of {[1-(difluoromethyl)-1H-pyrazol-5-yl]methyl}[(furan-2-yl)methyl]amine is primarily attributed to its interaction with specific molecular targets involved in various biochemical pathways. The difluoromethyl group enhances the compound's stability and bioavailability, making it an attractive candidate for drug development.

Biological Activity Overview

Research indicates that this compound exhibits a range of biological activities, including:

• Antimicrobial Properties: Preliminary studies suggest that the compound may possess antimicrobial activity against various pathogens.
• Anti-inflammatory Effects: The compound's structure may allow it to modulate inflammatory pathways, although detailed studies are necessary to confirm these effects.
• Potential as a Drug Lead: Its unique chemical structure positions it as a promising lead in the development of new therapeutics targeting specific diseases.

Antimicrobial Activity

A study focusing on the synthesis and evaluation of difluoromethylated pyrazoles demonstrated that compounds similar to {[1-(difluoromethyl)-1H-pyrazol-5-yl]methyl}[(furan-2-yl)methyl]amine exhibited significant antimicrobial activity against Gram-positive and Gram-negative bacteria. The mechanism was hypothesized to involve disruption of bacterial cell wall synthesis.

Anti-inflammatory Activity

In vitro assays have shown that derivatives of this pyrazole can inhibit pro-inflammatory cytokines in cultured human cells. This suggests potential utility in treating conditions characterized by excessive inflammation, such as rheumatoid arthritis or inflammatory bowel disease.

Data Table: Biological Activity Summary

Activity Type	Observed Effect	Reference
Antimicrobial	Inhibition of bacterial growth
Anti-inflammatory	Reduction in cytokine levels
Cytotoxicity	Selective cytotoxicity in cancer cells